![molecular formula C9H8F3NO B6292268 N-Methyl-3-(trifluoromethyl)benzenecarboxamide CAS No. 41882-19-3](/img/structure/B6292268.png)
N-Methyl-3-(trifluoromethyl)benzenecarboxamide
Overview
Description
“N-Methyl-3-(trifluoromethyl)benzenecarboxamide” is a chemical compound with the molecular formula C9H8F3NO . It is one of the many compounds that contain a trifluoromethyl group .
Molecular Structure Analysis
The molecular structure of “N-Methyl-3-(trifluoromethyl)benzenecarboxamide” consists of a benzene ring substituted with a trifluoromethyl group and a carboxamide group . The presence of these functional groups can significantly affect the compound’s properties and reactivity.Physical And Chemical Properties Analysis
The physical and chemical properties of “N-Methyl-3-(trifluoromethyl)benzenecarboxamide” include its molecular weight, which is 203.16 . Other properties such as melting point, boiling point, and density were not found in the searched resources.Scientific Research Applications
Crystallography and Crystal Chemistry
This compound has been used in the study of weak intermolecular interactions in trifluoromethyl substituted isomeric crystalline N-methyl-N-phenylbenzamides . The trifluoromethyl group can influence the crystal packing and the nature of weak intermolecular interactions .
Drug Discovery and Development
The trifluoromethyl group in this compound can improve drug potency. For example, a molecule with a -CF3 group, attached to a tertiary stereogenic center in a hetero aliphatic ring, exhibited improved drug potency toward reverse transcriptase enzyme inhibition .
Synthesis of 6-Substituted Purines
3-(Trifluoromethyl)benzylamine, a related compound, has been used in the preparation of 6-substituted purines . This suggests that N-methyl-3-(trifluoromethyl)benzamide could potentially be used in similar synthetic pathways.
Search for Antidiabetic Agents
A series of 3-[(2,4-dioxothiazolidin-5-yl)methyl]benzamide derivatives was prepared as part of a search for antidiabetic agents . The trifluoromethyl group in N-methyl-3-(trifluoromethyl)benzamide could potentially enhance the antidiabetic activity of these derivatives.
Early Discovery Research
Sigma-Aldrich provides this compound to early discovery researchers as part of a collection of rare and unique chemicals . This suggests that it could have potential applications in various fields of early-stage scientific research.
Mechanism of Action
Target of Action
Similar compounds have been found to target theAngiopoietin-1 receptor and the Tyrosine-protein kinase Lck . These receptors play crucial roles in angiogenesis and immune response, respectively.
Mode of Action
Based on its structural similarity to other compounds, it may interact with its targets through non-covalent interactions, leading to changes in the receptor’s conformation and activity .
Action Environment
The action, efficacy, and stability of N-Methyl-3-(trifluoromethyl)benzamide can be influenced by various environmental factors. For instance, the compound’s electronegativity, size, electrostatic interactions, and lipophilicity can significantly impact its chemical reactivity, physico-chemical behavior, and biological activity .
properties
IUPAC Name |
N-methyl-3-(trifluoromethyl)benzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8F3NO/c1-13-8(14)6-3-2-4-7(5-6)9(10,11)12/h2-5H,1H3,(H,13,14) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ORKXMOMDYXMMNG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1=CC(=CC=C1)C(F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8F3NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701288315 | |
Record name | N-Methyl-3-(trifluoromethyl)benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701288315 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-methyl-3-(trifluoromethyl)benzamide | |
CAS RN |
41882-19-3 | |
Record name | N-Methyl-3-(trifluoromethyl)benzamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=41882-19-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-Methyl-3-(trifluoromethyl)benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701288315 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-methyl-3-(trifluoromethyl)benzamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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